Cas no 1361917-48-7 (Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate
• CAS No: 1361917-48-7
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4931762
• Update Time: 2025-05-25

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-10(17)5-8-7(6-15)4-9(18-2)16-11(8)12(13)14/h4,12H,3,5-6,15H2,1-2H3
• InChI Key： HYDPEFJIGYXNEI-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OCC)=C(C=C(N=1)OC)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate

Research Briefing on Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate (CAS: 1361917-48-7)

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate (CAS: 1361917-48-7) is a specialized pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

Recent research has focused on the synthetic pathways and optimization of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route for this compound, emphasizing its scalability and purity for industrial applications. The study also investigated its reactivity in various coupling reactions, which are critical for the construction of complex pharmacophores. These findings underscore the compound's utility as a building block in the synthesis of novel drug candidates.

In addition to its synthetic applications, Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate has been evaluated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit promising inhibitory effects against specific protein kinases involved in cancer progression. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that structurally modified analogs of this compound demonstrated potent activity against EGFR (epidermal growth factor receptor) mutants, suggesting potential applications in targeted cancer therapies.

The pharmacokinetic properties of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate and its derivatives have also been a subject of investigation. A recent preclinical study highlighted its moderate metabolic stability and favorable absorption characteristics, making it a viable candidate for further drug development. However, challenges such as optimizing bioavailability and minimizing off-target effects remain areas of active research. These studies collectively contribute to a deeper understanding of the compound's therapeutic potential and limitations.

Looking ahead, the continued exploration of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-acetate is expected to yield innovative applications in drug design. Researchers are particularly interested in its potential role in fragment-based drug discovery and as a scaffold for the development of multifunctional ligands. As the field advances, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential to fully unlock the compound's capabilities and translate findings into clinical benefits.